4-cyano-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-cyano-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C23H16N4O3S and its molecular weight is 428.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Biological Activity
The compound 4-cyano-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a complex organic molecule characterized by its unique structural features, which include a cyano group and a dioxinobenzothiazole scaffold. This compound has garnered interest in medicinal chemistry due to its potential biological activities, including anticancer and antimicrobial properties. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and data tables.
Molecular Formula and Weight
- Molecular Formula : C₁₈H₁₈N₄O₂S
- Molecular Weight : Approximately 358.43 g/mol
Structural Features
The compound features:
- A cyano group (-C≡N), which can enhance reactivity.
- A dioxino[2,3-f][1,3]benzothiazole moiety that contributes to its biological activity.
- A pyridin-3-ylmethyl substituent that may influence pharmacological interactions.
Anticancer Activity
Research indicates that compounds with similar structural frameworks exhibit significant anticancer properties. For instance:
- Cytotoxic Effects : Studies have shown that benzothiazole derivatives can induce apoptosis in various cancer cell lines. For example, one study reported that a related compound demonstrated high cytotoxic activity against human promyelocytic leukemic HL-60 cells, suggesting a potential for similar activity in the target compound .
Antimicrobial Properties
The antimicrobial efficacy of benzothiazole derivatives has been well-documented:
- Inhibition Zones : In vitro tests have shown that certain benzothiazole derivatives exhibit strong antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus cereus, while showing limited or no activity against Gram-negative bacteria like Escherichia coli .
Antioxidant Activity
Compounds with similar scaffolds have also been evaluated for their antioxidant capabilities:
- DPPH Assay Results : The antioxidant potency of synthesized benzothiazole derivatives was measured using the DPPH assay. One study found that certain derivatives had IC50 values comparable to ascorbic acid, indicating significant antioxidant potential .
Case Study 1: Synthesis and Evaluation of Related Compounds
A novel series of benzothiazole derivatives were synthesized and tested for their biological activities:
- Findings : Compound 6 from this series showed the highest antioxidant capacity with an IC50 of 0.015 mg/mL compared to ascorbic acid (IC50 = 0.022 mg/mL) .
Case Study 2: Structure-Activity Relationship (SAR)
The structure-activity relationship of various benzothiazole derivatives was explored:
- Results : The presence of specific substituents significantly influenced biological activity. For example, the introduction of a cyano group in the structure enhanced cytotoxic properties against cancer cell lines .
Comparative Data Table
Compound Name | Key Features | Biological Activity |
---|---|---|
This compound | Cyano group; Dioxinobenzothiazole scaffold | Potential anticancer and antimicrobial properties |
Benzothiazole Derivative A | No cyano group; Similar scaffold | Moderate cytotoxicity against HL-60 cells |
Benzothiazole Derivative B | Fluorinated; No dioxin group | Strong antibacterial against S. aureus |
Properties
IUPAC Name |
4-cyano-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16N4O3S/c24-12-15-3-5-17(6-4-15)22(28)27(14-16-2-1-7-25-13-16)23-26-18-10-19-20(11-21(18)31-23)30-9-8-29-19/h1-7,10-11,13H,8-9,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBUHAVLUCFBSFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=C3C(=C2)SC(=N3)N(CC4=CN=CC=C4)C(=O)C5=CC=C(C=C5)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.